Cas no 56512-51-7 (2-Aminobut-3-enoic acid)

2-Aminobut-3-enoic acid structure
2-Aminobut-3-enoic acid structure
Product Name:2-Aminobut-3-enoic acid
CAS No:56512-51-7
MF:C4H7NO2
MW:101.103881120682
CID:377523
PubChem ID:99963
Update Time:2025-04-19

2-Aminobut-3-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Aminobut-3-enoic acid
    • 2-(ethenylamino)acetic acid
    • 2-Amino-3-butenoic acid
    • D-Vinylglycine
    • vinylglycine
    • DL-2-Amino-3-butenoic acid
    • DL-Vinylglycine
    • NSC 293168
    • SCHEMBL175223
    • CHEBI:194385
    • AKOS006230099
    • 2-amino-but-3-enoic acid
    • FT-0694479
    • FT-0699492
    • 2-Amino-3-butenoic acid #
    • 3-Butenoic acid, 2-amino-, (+-)-
    • NSC-293168
    • 52773-87-2
    • 2-Aminobut-3-enoic acid (H-DL-Gly(Vinyl)-OH)
    • UNII-LGD04MMJ5E
    • 2-aminobut-3-enoicacid
    • L-VINYLGLYCINE
    • 3-Butenoic acid, 2-amino-
    • LGD04MMJ5E
    • 56512-51-7
    • DTXSID60866280
    • D,L-Vinylglycine
    • MFCD00056725
    • RQVLGLPAZTUBKX-UHFFFAOYSA-N
    • NS00125102
    • NSC293168
    • EN300-100738
    • FT-0772712
    • Inchi: 1S/C4H7NO2/c1-2-3(5)4(6)7/h2-3H,1,5H2,(H,6,7)
    • InChI Key: RQVLGLPAZTUBKX-UHFFFAOYSA-N
    • SMILES: OC(C(C=C)N)=O

Computed Properties

  • Exact Mass: 101.04771
  • Monoisotopic Mass: 101.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -2.6

Experimental Properties

  • Density: 1.085
  • Boiling Point: 258.8°C at 760 mmHg
  • Flash Point: 110.3°C
  • Refractive Index: 1.459
  • PSA: 63.32
  • LogP: 0.28460

2-Aminobut-3-enoic acid Pricemore >>

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